Cas no 2007916-70-1 (5-aminooxan-3-one hydrochloride)
5-aminooxan-3-one hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 5-aminooxan-3-one hydrochloride
-
- MDL: MFCD30471135
- Inchi: 1S/C5H9NO2.ClH/c6-4-1-5(7)3-8-2-4;/h4H,1-3,6H2;1H
- InChI Key: ZAPRFYBXNLTCBE-UHFFFAOYSA-N
- SMILES: NC1COCC(=O)C1.Cl
5-aminooxan-3-one hydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-aminooxan-3-one hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWB8230-1-100MG |
5-aminooxan-3-one hydrochloride |
2007916-70-1 | 97% | 100MG |
¥ 1,280.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWB8230-1-250MG |
5-aminooxan-3-one hydrochloride |
2007916-70-1 | 97% | 250MG |
¥ 2,052.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWB8230-1-500MG |
5-aminooxan-3-one hydrochloride |
2007916-70-1 | 97% | 500MG |
¥ 3,418.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWB8230-1-1G |
5-aminooxan-3-one hydrochloride |
2007916-70-1 | 97% | 1g |
¥ 5,121.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWB8230-1-5G |
5-aminooxan-3-one hydrochloride |
2007916-70-1 | 97% | 5g |
¥ 15,364.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWB8230-1-10G |
5-aminooxan-3-one hydrochloride |
2007916-70-1 | 97% | 10g |
¥ 25,608.00 | 2023-04-05 | |
| eNovation Chemicals LLC | D590574-100mg |
5-aminooxan-3-one hydrochloride |
2007916-70-1 | 97% | 100mg |
$250 | 2024-07-21 | |
| eNovation Chemicals LLC | D590574-250MG |
5-aminooxan-3-one hydrochloride |
2007916-70-1 | 97% | 250mg |
$385 | 2024-07-21 | |
| eNovation Chemicals LLC | D590574-500MG |
5-aminooxan-3-one hydrochloride |
2007916-70-1 | 97% | 500mg |
$640 | 2024-07-21 | |
| eNovation Chemicals LLC | D590574-1G |
5-aminooxan-3-one hydrochloride |
2007916-70-1 | 97% | 1g |
$960 | 2024-07-21 |
5-aminooxan-3-one hydrochloride Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
Additional information on 5-aminooxan-3-one hydrochloride
Introduction to 5-aminooxan-3-one hydrochloride (CAS No. 2007916-70-1)
5-aminooxan-3-one hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2007916-70-1, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, a derivative of oxanone with an amino group substitution, has garnered attention due to its versatile structural framework and potential applications in medicinal chemistry. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of more complex molecules.
The molecular structure of 5-aminooxan-3-one hydrochloride consists of a five-membered lactone ring (oxanone) functionalized with an amino group at the 5-position and a carbonyl group at the 3-position. The presence of both these reactive sites allows for diverse chemical transformations, including nucleophilic additions, condensations, and cyclizations. These reactivity patterns have made it a cornerstone in the development of novel heterocyclic compounds, which are widely explored for their pharmacological properties.
In recent years, 5-aminooxan-3-one hydrochloride has been extensively studied for its role in the synthesis of bioactive molecules. One particularly notable area of research is its application in the development of antimicrobial agents. The oxanone scaffold is known to exhibit structural similarity to natural products such as penicillins and cephalosporins, which are well-documented for their antibacterial properties. Researchers have leveraged this structural motif to design derivatives with enhanced efficacy against resistant bacterial strains.
Moreover, the incorporation of an amino group into the oxanone core has opened up avenues for further functionalization, leading to the discovery of compounds with anti-inflammatory and anticancer activities. For instance, studies have shown that certain derivatives of 5-aminooxan-3-one hydrochloride can modulate enzyme activity by inhibiting key signaling pathways involved in cancer progression. These findings have prompted further investigation into its potential as a lead compound for drug development.
The hydrochloride salt form of this compound not only improves its handling and storage but also enhances its bioavailability when used in biological assays. This has made it a preferred choice for researchers conducting high-throughput screening (HTS) campaigns to identify novel therapeutic agents. The ease with which 5-aminooxan-3-one hydrochloride can be incorporated into libraries of compounds has significantly accelerated the discovery process in medicinal chemistry.
Recent advancements in computational chemistry have also played a pivotal role in understanding the reactivity and binding properties of 5-aminooxan-3-one hydrochloride. Molecular modeling studies have revealed insights into how this compound interacts with biological targets, providing a rational basis for designing more potent and selective derivatives. These computational approaches are complemented by experimental validations, ensuring that hypotheses generated from theoretical models are accurately reflected in real-world applications.
The synthesis of 5-aminooxan-3-one hydrochloride itself is an intriguing process that highlights the ingenuity of organic chemists. Traditional synthetic routes involve multi-step sequences starting from readily available precursors such as ethylene oxide or glycol derivatives. Recent improvements in synthetic methodologies have focused on optimizing yields and minimizing byproduct formation, making the production process more efficient and environmentally friendly.
In conclusion, 5-aminooxan-3-one hydrochloride (CAS No. 2007916-70-1) represents a fascinating compound with broad applications in pharmaceutical research and drug development. Its unique structural features and reactivity make it an invaluable building block for synthesizing novel bioactive molecules. As research continues to uncover new therapeutic possibilities, this compound is poised to remain at the forefront of medicinal chemistry innovation.
2007916-70-1 (5-aminooxan-3-one hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)